Cas no 864775-89-3 (Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-)

• Product Name: Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-
• CAS No: 864775-89-3
• MF: C₁₃H₉BrFNO₃
• MW: 326.117866277695
• CID: 1862331
• PubChem ID: 58941543
• Update Time: 2025-04-21

Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-
• 2-Benzyloxy-1-bromo-3-fluoro-5-nitro-benzene
• SCHEMBL4659661
• A1-17627
• 864775-89-3
• 2-(Benzyloxy)-1-bromo-3-fluoro-5-nitrobenzene
• 2-Benzyloxy-1-bromo-3-fluoro-5-nitrobenzene
• 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-benzene
• 1-bromo-3-fluoro-5-nitro-2-phenylmethoxybenzene

• Inchi： 1S/C13H9BrFNO3/c14-11-6-10(16(17)18)7-12(15)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： XQFFPSZFTULIJO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC1C=CC=CC=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 324.97498Da
• Monoisotopic Mass: 324.97498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų